Cas no 1540739-03-4 ((2-Fluoro-4-methylphenyl)(thiomorpholino)methanone)

• Product Name: (2-Fluoro-4-methylphenyl)(thiomorpholino)methanone
• CAS No: 1540739-03-4
• MF: C₁₂H₁₄FNOS
• MW: 239.31
• CID: 5087804
• Update Time: 2026-03-02

(2-Fluoro-4-methylphenyl)(thiomorpholino)methanone Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-4-methylphenyl)(thiomorpholino)methanone

• Inchi： 1S/C12H14FNOS/c1-9-2-3-10(11(13)8-9)12(15)14-4-6-16-7-5-14/h2-3,8H,4-7H2,1H3
• InChI Key： DIRZWZIRRZUVJE-UHFFFAOYSA-N
• SMILES： C1CSCCN1C(=O)C1C=CC(C)=CC=1F

Additional information on (2-Fluoro-4-methylphenyl)(thiomorpholino)methanone

Introduction to (2-Fluoro-4-methylphenyl)(thiomorpholino)methanone and Its Significance in Modern Chemical Research

The compound with the CAS number 1540739-03-4 is a fascinating molecule known as (2-Fluoro-4-methylphenyl)(thiomorpholino)methanone. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential biological activities. The presence of both fluoro and methyl substituents on the phenyl ring, combined with the thiomorpholine moiety, makes this molecule a promising candidate for further investigation.

In recent years, there has been a surge in interest regarding fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluoro group in (2-Fluoro-4-methylphenyl)(thiomorpholino)methanone plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its interactions with proteins and other biomolecules. This feature has been extensively explored in the development of new drugs targeting various diseases, including cancer and infectious disorders.

The thiomorpholine ring in this compound adds another layer of complexity, providing a scaffold that can be modified to enhance specific biological activities. Thiomorpholine derivatives have shown promise in various therapeutic areas, including central nervous system (CNS) disorders and anti-inflammatory applications. The combination of these structural elements in (2-Fluoro-4-methylphenyl)(thiomorpholino)methanone suggests a multifaceted approach to drug design, where both steric and electronic factors are carefully considered.

Recent studies have highlighted the potential of this compound as a lead molecule for the development of novel therapeutic agents. For instance, researchers have investigated its interactions with enzymes involved in cancer pathways, demonstrating its ability to inhibit key targets such as kinases and proteases. These findings are particularly exciting as they pave the way for the development of more effective and targeted treatments for various forms of cancer.

Moreover, the structural versatility of (2-Fluoro-4-methylphenyl)(thiomorpholino)methanone allows for further derivatization, enabling scientists to fine-tune its properties for specific applications. By modifying the fluoro and methyl groups or introducing additional functional moieties, researchers can explore new pharmacophores and optimize drug-like characteristics such as solubility, bioavailability, and pharmacokinetics.

The use of computational methods has also been instrumental in understanding the behavior of this compound. Molecular modeling techniques have helped predict how (2-Fluoro-4-methylphenyl)(thiomorpholino)methanone interacts with biological targets at the molecular level. These insights have been crucial in guiding experimental efforts and accelerating the discovery process.

In conclusion, (2-Fluoro-4-methylphenyl)(thiomorpholino)methanone represents a significant advancement in chemical biology and pharmaceutical research. Its unique structure, combined with its potential biological activities, makes it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.